N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide, also known as CFM-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. CFM-2 is a potent and selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the perception of pain and temperature sensation.
Mechanism of Action
N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide works by binding to the TRPV1 ion channel and blocking its activity. TRPV1 channels are activated by a variety of stimuli, including heat, capsaicin (the compound that makes chili peppers spicy), and acid. When activated, TRPV1 channels allow ions such as calcium and sodium to enter the cell, leading to depolarization and the perception of pain or temperature sensation. This compound blocks TRPV1 channels by binding to a specific site on the channel, preventing the entry of ions and reducing the perception of pain or temperature sensation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, particularly in the context of pain and sensory perception. This compound has been shown to reduce the perception of pain in animal models, and to reduce the release of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to reduce the activity of TRPV1 channels in sensory neurons, leading to a reduction in the perception of pain and temperature sensation.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide has several advantages for use in scientific research. It is a highly potent and selective inhibitor of TRPV1 channels, making it a useful tool for investigating the role of these channels in pain and sensory perception. This compound has also been shown to be effective in a variety of animal models, making it a useful tool for investigating the potential therapeutic applications of TRPV1 channel inhibitors. However, this compound has some limitations for use in lab experiments. It is a relatively complex compound to synthesize, and it may be difficult to obtain in large quantities. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.
Future Directions
There are several future directions for research on N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide and TRPV1 channels. One area of research is the development of new therapies for pain management. TRPV1 channel inhibitors such as this compound may have potential as a new class of pain medications that are more effective and have fewer side effects than current treatments. Another area of research is the investigation of the role of TRPV1 channels in other physiological processes, such as inflammation and metabolism. Finally, future research may focus on the development of new TRPV1 channel inhibitors that are more potent, selective, and safe than this compound.
Synthesis Methods
N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide can be synthesized using a multi-step procedure that involves the reaction of 4-chloro-2-fluoroaniline with 3-methyl-4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a reducing agent such as sodium borohydride to yield the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.
Scientific Research Applications
N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide has been extensively studied for its potential applications in scientific research, particularly in the field of pain and sensory perception. TRPV1 ion channels are known to be involved in the perception of pain and temperature sensation, and this compound has been shown to be a potent and selective inhibitor of these channels. This compound has been used in a variety of studies to investigate the role of TRPV1 channels in pain and sensory perception, and to develop new therapies for pain management.
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-3-methyl-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFN2O3/c1-8-6-9(2-5-13(8)18(20)21)14(19)17-12-4-3-10(15)7-11(12)16/h2-7H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAGMRKVFKIGCJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.